Cas no 1807128-92-2 (Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1807128-92-2
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4879008
• Update Time: 2025-06-11

Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-11(17)9-8(10(13)14)6(4-12)3-7(5-15)16-9/h3,10H,2,4H2,1H3
• InChI Key： LRUYUDFZHIJMDZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)N=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.5
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Recent Advances in the Study of Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1807128-92-2)

Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1807128-92-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives with potential applications in crop protection and medicinal chemistry. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic routes, reactivity, and biological activities.

One of the most notable advancements in the study of Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate is its role as a precursor in the synthesis of fungicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit strong inhibitory effects against a broad spectrum of fungal pathogens, including Fusarium and Aspergillus species. The researchers attributed this activity to the presence of the difluoromethyl group, which enhances the compound's ability to disrupt fungal cell membrane integrity.

In addition to its agrochemical applications, recent research has explored the potential of Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate in medicinal chemistry. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel pyridine-2-carboxylate derivatives using this compound as a building block. These derivatives were evaluated for their anticancer activity, with several compounds showing promising results against breast and lung cancer cell lines. The chloromethyl and cyano groups were identified as critical for the observed cytotoxic effects.

The synthetic versatility of Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development detailed an optimized large-scale synthesis of this compound, highlighting improvements in yield and purity. The authors emphasized the importance of controlling reaction conditions to minimize the formation of by-products, which can impact the efficacy of downstream applications.

Looking ahead, researchers are exploring the potential of Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate in the development of next-generation antimicrobial agents. Preliminary findings suggest that modifications to the pyridine core could enhance its activity against drug-resistant bacterial strains. Further studies are needed to fully elucidate the structure-activity relationships and optimize the compound's pharmacological properties.

In conclusion, Ethyl 4-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1807128-92-2) continues to be a valuable scaffold in both agrochemical and pharmaceutical research. Its unique structural features and reactivity make it a promising candidate for the development of novel bioactive compounds. Future research should focus on expanding its applications and addressing any challenges related to synthesis and scalability.